Cas no 107166-90-5 (methyl (2E)-3-(2-methoxypyrimidin-5-yl)prop-2-enoate)

• Product Name: methyl (2E)-3-(2-methoxypyrimidin-5-yl)prop-2-enoate
• CAS No: 107166-90-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 1183269
• PubChem ID: 10774171
• Update Time: 2025-04-20

methyl (2E)-3-(2-methoxypyrimidin-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(2-methoxypyrimidin-5-yl)prop-2-enoate
• LogP
• methyl (E)-3-(2-methoxypyrimidin-5-yl)prop-2-enoate
• MTPXANRAVBFGIJ-ONEGZZNKSA-N
• Methyl (2E)-3-[2-(methyloxy)-5-pyrimidinyl]-2-propenoate
• DTXSID00444682
• 107166-90-5
• SCHEMBL9889434
• methyl (E)-3-(2-methoxy-5-pyrimidinyl)acrylate

• Inchi： 1S/C9H10N2O3/c1-13-8(12)4-3-7-5-10-9(14-2)11-6-7/h3-6H,1-2H3/b4-3+
• InChI Key： MTPXANRAVBFGIJ-ONEGZZNKSA-N
• SMILES： O(C)C1=NC=C(C=N1)/C=C/C(=O)OC

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.31